Cas no 1353998-11-4 ([(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine)

• Product Name: [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine
• CAS No: 1353998-11-4
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 2159596
• Update Time: 2025-07-08

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine
• (R)-1-(2-Aminoethyl)-N-benzyl-N-methylpyrrolidin-3-amine
• AM95504
• [(R)-1-(2-aminoethyl)pyrrolidin-3-yl]benzylmethylamine
• [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine

• Inchi： 1S/C14H23N3/c1-16(11-13-5-3-2-4-6-13)14-7-9-17(12-14)10-8-15/h2-6,14H,7-12,15H2,1H3/t14-/m1/s1
• InChI Key： BXEJCZSUHCDQCG-CQSZACIVSA-N
• SMILES： N1(CCN)CC[C@H](C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine

Professional Introduction to [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine (CAS No. 1353998-11-4)

Compound with the CAS number 1353998-11-4 and the product name [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine incorporates a pyrrolidine ring, which is a common motif in biologically active molecules. The presence of an amine group at the 3-position of the pyrrolidine ring enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the benzyl-methyl-amine moiety contributes to the compound's ability to interact with biological targets, thereby increasing its pharmacological relevance.

In recent years, there has been a growing interest in chiral compounds for pharmaceutical applications due to their enhanced specificity and efficacy. The (R)-configuration of the pyrrolidine ring in [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine is particularly noteworthy, as it aligns with the natural stereochemistry of many biologically active compounds. This stereochemical purity is crucial for ensuring optimal pharmacological activity and minimizing off-target effects.

The compound's potential as a building block in drug discovery has been further highlighted by its incorporation into various lead compounds. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyrrolidine scaffold is known to be a privileged structure in medicinal chemistry, often serving as a key component in molecules that exhibit potent biological activity.

Recent research has also explored the role of [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine in developing novel therapeutic agents for neurological disorders. The compound's ability to modulate neurotransmitter systems has been investigated, with promising results suggesting its potential as an adjunct therapy for conditions such as depression and anxiety. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, have been employed to achieve the desired enantiomeric purity. These methodologies not only enhance the efficiency of the synthesis but also contribute to the scalability of production processes.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. This makes it an attractive candidate for further development into a clinical candidate. Additionally, its stability under various storage conditions ensures that it remains viable for long-term research and development purposes.

In conclusion, [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine (CAS No. 1353998-11-4) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.